Cas no 2142800-40-4 (3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 2142800-40-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6079063
• PubChem ID: 165733532
• Update Time: 2025-05-21

3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• 2142800-40-4
• EN300-1451903

• Inchi： 1S/C9H14N2O3/c1-3-11-6(2)7(5-10-11)4-8(12)9(13)14/h5,8,12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： OPBJHTVUFJDVOF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid

Introduction to 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (CAS No. 2142800-40-4)

3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2142800-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a pyrazole core substituted with ethyl and methyl groups, coupled with a hydroxypropanoic acid moiety, making it a versatile scaffold for medicinal chemistry applications.

The structural attributes of this compound contribute to its potential biological activity, particularly in the context of enzyme inhibition and receptor interaction. The pyrazole ring is a well-documented pharmacophore in drug discovery, renowned for its role in modulating various biological pathways. Specifically, the presence of 1-ethyl-5-methyl substituents enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. The 2-hydroxypropanoic acid side chain introduces both hydrophilicity and chiral centers, enabling further derivatization to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have facilitated the exploration of 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid as a lead compound for therapeutic development. Molecular docking studies have revealed its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the biosynthesis of pro-inflammatory mediators, making them prime targets for therapeutic intervention.

In vitro experiments have demonstrated that derivatives of this scaffold exhibit moderate to high binding affinity to COX-2, suggesting their utility in developing anti-inflammatory agents with improved selectivity over COX-1. Additionally, the hydroxypropanoic acid group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility profiles. Such modifications are essential for enhancing bioavailability and reducing systemic toxicity.

The synthesis of 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid involves multi-step organic transformations, including condensation reactions to form the pyrazole ring and subsequent functionalization at the 4-position. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields. These techniques align with modern pharmaceutical manufacturing standards, ensuring scalability and cost-effectiveness.

From a biochemical perspective, the compound's interaction with biological targets is governed by its electronic distribution and steric hindrance. The ethyl and methyl groups on the pyrazole ring modulate electron density, influencing hydrogen bonding capabilities and thus binding kinetics. Such fine-tuning is crucial for achieving high specificity in drug interactions. Furthermore, the chiral center introduced by the hydroxypropanoic acid moiety allows for enantiomer separation studies, which are critical for evaluating stereoselective toxicity and efficacy.

Emerging research indicates that derivatives of this compound may exhibit promising antineoplastic properties. Preclinical studies have shown that certain analogs can inhibit tyrosine kinases involved in cancer cell proliferation. The pyrazole scaffold's ability to mimic natural substrates or disrupt enzyme active sites makes it an attractive platform for oncology drug development. Additionally, the hydroxypropanoic acid group can be exploited to enhance cellular uptake via pH-sensitive prodrug strategies.

The pharmaceutical industry has increasingly adopted green chemistry principles in synthesizing compounds like 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid. Solvent-free reactions, catalytic methods using biodegradable ligands, and microwave-assisted synthesis have reduced environmental impact while maintaining high chemical yields. These innovations underscore the growing emphasis on sustainable practices in drug discovery and development.

Future directions in research may explore the compound's potential as an antimicrobial agent or immunomodulator. The pyrazole core is known to interact with bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. By optimizing substituents on the scaffold, researchers aim to develop novel antibiotics with reduced resistance profiles. Similarly, immunomodulatory applications could leverage the compound's ability to modulate cytokine production via interaction with immune cell receptors.

In conclusion,3-(1-ethyl-5-methyl-1H-pyrazol-4-ylyl)-2-hydroxypropanoic acid (CAS No. 2142800-40) represents a structurally intriguing molecule with broad therapeutic potential. Its unique combination of pharmacophoric elements—pyrazole core,ethyl, methyl, and hydroxypropanoic acid substituents—makes it a valuable candidate for further medicinal chemistry exploration. As computational tools and synthetic methodologies advance, this compound will likely serve as a foundation for developing next-generation therapeutics across multiple disease domains.